Cas no 610276-37-4 (4-Chloro-2-(2-fluorophenyl)quinazoline)

• Product Name: 4-Chloro-2-(2-fluorophenyl)quinazoline
• CAS No: 610276-37-4
• MF: C₁₄H₈ClFN₂
• MW: 258.67812538147
• MDL: MFCD03030427
• CID: 953850
• PubChem ID: 4738215
• Update Time: 2025-06-11

4-Chloro-2-(2-fluorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2-fluorophenyl)quinazoline
• 4-CHLORO-2-(2-FLUORO-PHENYL)-QUINAZOLINE
• DB-072889
• RHJMTCRHSSQQIU-UHFFFAOYSA-N
• AB13020
• SCHEMBL4714364
• 610276-37-4
• AKOS000200117
• DTXSID00406184

• MDL： MFCD03030427
• Inchi： 1S/C14H8ClFN2/c15-13-10-6-2-4-8-12(10)17-14(18-13)9-5-1-3-7-11(9)16/h1-8H
• InChI Key： RHJMTCRHSSQQIU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(C2C=CC=CC=2F)=N1

Computed Properties

• Exact Mass: 258.03600
• Monoisotopic Mass: 258.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 303.2°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.649
• PSA: 25.78000
• LogP: 4.08930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-2-(2-fluorophenyl)quinazoline

Recent Advances in the Study of 4-Chloro-2-(2-fluorophenyl)quinazoline (CAS: 610276-37-4)

The compound 4-Chloro-2-(2-fluorophenyl)quinazoline (CAS: 610276-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This quinazoline derivative has been investigated for its role as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and cancer therapy. Recent studies have highlighted its utility in the development of novel anticancer agents, owing to its ability to modulate specific signaling pathways involved in tumor proliferation and survival.

One of the most notable findings in recent literature is the compound's efficacy in inhibiting epidermal growth factor receptor (EGFR) tyrosine kinase activity. EGFR is a well-established target in oncology, and dysregulation of its signaling pathway is implicated in numerous cancers. Researchers have demonstrated that 4-Chloro-2-(2-fluorophenyl)quinazoline serves as a scaffold for designing potent EGFR inhibitors, with modifications to its structure enhancing selectivity and reducing off-target effects. These advancements are particularly promising for the treatment of non-small cell lung cancer (NSCLC) and other malignancies driven by EGFR mutations.

In addition to its anticancer properties, recent studies have explored the compound's potential in addressing inflammatory and autoimmune diseases. The quinazoline core has been shown to interact with various inflammatory mediators, suggesting its applicability in developing anti-inflammatory drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Chloro-2-(2-fluorophenyl)quinazoline exhibited significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models of rheumatoid arthritis.

The synthesis and optimization of 4-Chloro-2-(2-fluorophenyl)quinazoline derivatives have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, with improved yields and purity. These methodological improvements are critical for facilitating further pharmacological evaluations and potential clinical translation. Moreover, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of this compound, guiding the design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical application of 4-Chloro-2-(2-fluorophenyl)quinazoline-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to ensure its safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 4-Chloro-2-(2-fluorophenyl)quinazoline (CAS: 610276-37-4) represents a versatile and promising scaffold in drug discovery, with applications spanning oncology, immunology, and beyond. The latest research underscores its potential as a cornerstone for developing targeted therapies, and future studies will likely expand its therapeutic repertoire. As the field progresses, continued innovation in synthetic chemistry and molecular design will be essential for unlocking the full potential of this compound in addressing unmet medical needs.